Cas no 1210437-68-5 (Ethyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-3-carboxylate)

• Product Name: Ethyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
• CAS No: 1210437-68-5
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• CID: 2108993
• Update Time: 2023-08-04

Ethyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
• Ethyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-3-carboxylate

• Inchi： 1S/C10H9BrN2O2/c1-2-15-10(14)8-5-13-9-7(8)3-6(11)4-12-9/h3-5H,2H2,1H3,(H,12,13)
• InChI Key： KPWKIXRLVSQXAU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)C(C(=O)OCC)=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Topological Polar Surface Area: 55